Cas no 67701-20-6 (SODIUM DILINOLEATE)

• Product Name: SODIUM DILINOLEATE
• CAS No: 67701-20-6
• MF: C₃₆H₆₂Na₂O₄
• MW: 604.854633808136
• CID: 966734
• PubChem ID: 174184
• Update Time: 2025-04-19

SODIUM DILINOLEATE Chemical and Physical Properties

Names and Identifiers

• SODIUM DILINOLEATE
• disodium,octadeca-9,12-dienoate
• Disodium;octadeca-9,12-dienoate
• 67701-20-6

• Inchi： 1S/2C18H32O2.2Na/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;/h2*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);;/q;;2*+1/p-2
• InChI Key： WIXVFZFEQMPERU-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(CCCCCCCC=CCC=CCCCCC)=O.[O-]C(CCCCCCCC=CCC=CCCCCC)=O

Computed Properties

• Exact Mass: 604.44434902g/mol
• Monoisotopic Mass: 604.44434902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 26
• Complexity: 261
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 80.3Ų